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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453

This guide provides a comprehensive overview of the essential safety and handling
precautions for Selenium-75 (Se-75), tailored for researchers, scientists, and drug
development professionals. Adherence to these guidelines is critical for ensuring a safe
laboratory environment and minimizing radiation exposure.

Radiological Properties of Selenium-75

Selenium-75 is a radioactive isotope of selenium that decays by electron capture to stable
Arsenic-75 (As-75).[1][2] Understanding its radiological properties is fundamental to
implementing appropriate safety measures.

Table 1: Radiological Data for Selenium-75

Property Value
Half-life 119.8 days[1][3][4]
Decay Mode Electron Capture[1]

Gamma / X-rays: 136 keV (59%), 265 keV

Primary Emissions
(59%), 401 keV (12%)[1]

Electrons: 14 keV (6%), 85 keV (3%), 124 keV
(2%)[1]

Decay Product Arsenic-75 (stable)[1]
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Decay Pathway of Selenium-75

The following diagram illustrates the decay of Selenium-75 to Arsenic-75.
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Click to download full resolution via product page

Caption: Decay scheme of Selenium-75 to stable Arsenic-75.

Dose Rate and Shielding

Effective shielding is crucial for minimizing external radiation exposure from Selenium-75. The
choice and thickness of shielding material depend on the activity of the source.

Table 2: Dose Rates and Shielding for Selenium-75

Parameter Value

Gamma Dose Rate (unshielded point source at

2.74 mrem/hour/mCi[4]
30 cm)

Skin Contamination Dose Rate (1 pCi/cmg) 519 mrem/hour[4]

Shielding Materials

Half-Value Layer (HVL) in Lead <1 mm[1]

Tenth-Value Layer (TVL) in Lead 5 mm[1]

HVL in Steel 8 mm[1]

TVL in Steel 27 mm[1]

Plastic (for beta/electron absorption) 0.2 mm (for 100% absorption)[1]

HVL is the thickness of material required to reduce the radiation intensity by half. TVL is the
thickness required to reduce it to one-tenth.
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Lead foil or sheets are effective for shielding when working with microcurie or millicurie
quantities of Se-75.[4] For smaller, low microcurie amounts, additional shielding may not be
necessary.[4]

Experimental Protocols: General Handling of
Unsealed Selenium-75

The following is a detailed methodology for the safe handling of unsealed Selenium-75 in a
research laboratory.

3.1 Pre-Experiment Preparations

o Designated Area: All work with Se-75 must be conducted in a designated and properly
labeled radioactive materials area.

o Personal Protective Equipment (PPE): A lab coat, safety glasses, and disposable gloves are
mandatory.[3] Gloves should be selected based on their compatibility with any chemicals
being used and changed frequently.[3]

¢ Shielding and Containment: Assemble necessary lead shielding around the work area.[3]
Use spill trays lined with absorbent paper to contain any potential spills.[3]

¢ Instrumentation: Ensure a calibrated radiation survey meter, such as a Geiger-Muller (GM)
detector or a sodium iodide (Nal) scintillation detector, is available and operational.[3][4] A
Nal detector is the preferred instrument for detecting Se-75.[4]

» Waste Containers: Have properly labeled and shielded radioactive waste containers ready
for solid and liquid waste.

3.2 Handling Procedure

e Source Retrieval: Use remote handling tools, such as tongs, to move the Se-75 stock vial
from storage to the shielded work area.

¢ Aliquoting: When preparing dilutions or aliquots, work behind appropriate shielding. Do not
work directly over open containers.[3] Use transfer pipettes to handle liquids.[3]
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» Monitoring: Periodically monitor gloves and the work area for contamination during the
procedure.[3]

o Post-Procedure: Upon completion of the experimental work, secure the primary Se-75
container and return it to its shielded storage location.

o Decontamination: Clean the work area and any equipment used.

o Waste Disposal: Dispose of all radioactive waste in the designated containers. Solid wastes
can often be managed through decay-in-storage programs, while liquid scintillation and other
liquid wastes have specific disposal protocols.[4]

o Final Survey: Conduct a thorough survey of the work area, hands, and clothing for any
residual contamination before leaving the designated area.

General Experimental Workflow

The following diagram outlines the standard workflow for a typical experiment involving
unsealed Selenium-75.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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